Cas no 142387-58-4 (1-(Ethanesulfinyl)-2-(methanesulfinyl)ethane)

1-(Ethanesulfinyl)-2-(methanesulfinyl)ethane structure
142387-58-4 structure
Product Name:1-(Ethanesulfinyl)-2-(methanesulfinyl)ethane
CAS No:142387-58-4
MF:C5H12O2S2
MW:168.277579307556
CID:2775093
PubChem ID:71344295
Update Time:2025-04-21

1-(Ethanesulfinyl)-2-(methanesulfinyl)ethane Chemical and Physical Properties

Names and Identifiers

    • 142387-58-4
    • DTXSID20770758
    • 1-(Ethanesulfinyl)-2-(methanesulfinyl)ethane
    • Inchi: 1S/C5H12O2S2/c1-3-9(7)5-4-8(2)6/h3-5H2,1-2H3
    • InChI Key: OJAHBGNJVOMXRU-UHFFFAOYSA-N
    • SMILES: S(CC)(CCS(C)=O)=O

Computed Properties

  • Exact Mass: 168.02787197Da
  • Monoisotopic Mass: 168.02787197Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 72.6Ų
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